Cas no 1414969-09-7 (1-(3-methylbenzo[d]isoxazol-5-yl)ethan-1-one)

• Product name: 1-(3-methylbenzo[d]isoxazol-5-yl)ethan-1-one
• CAS No: 1414969-09-7
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 6846108
• PubChem ID: 82598757

1-(3-methylbenzo[d]isoxazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylbenzo[d]isoxazol-5-yl)ethanone
• SCHEMBL24758648
• 1414969-09-7
• 1-(3-methylbenzo[d]isoxazol-5-yl)ethan-1-one

• Inchi： 1S/C10H9NO2/c1-6-9-5-8(7(2)12)3-4-10(9)13-11-6/h3-5H,1-2H3
• InChI Key： LJKAGRZDOCEHHX-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(C)=O)=CC=2C(C)=N1

Computed Properties

• Exact Mass: 175.063328530Da
• Monoisotopic Mass: 175.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų
• XLogP3: 1.8